Cas no 2148-15-4 (Benzenamine, 4-(9-acridinyloxy)-)

• Product Name: Benzenamine, 4-(9-acridinyloxy)-
• CAS No: 2148-15-4
• MF: C₁₉H₁₄N₂O
• MW: 286.327264308929
• CID: 1401776
• PubChem ID: 13354494
• Update Time: 2025-04-20

Benzenamine, 4-(9-acridinyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(9-acridinyloxy)-
• 4-acridin-9-yloxyaniline
• 4-[(Acridin-9-yl)oxy]aniline
• 2148-15-4
• DTXSID30538048
• 4-(ACRIDIN-9-YLOXY)ANILINE

• Inchi： 1S/C19H14N2O/c20-13-9-11-14(12-10-13)22-19-15-5-1-3-7-17(15)21-18-8-4-2-6-16(18)19/h1-12H,20H2
• InChI Key： KQCMXEANQIMOOR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 286.11072
• Monoisotopic Mass: 286.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14